Linopirdine Dihydrochloride

• CAS No.: 113168-57-3
• Product Name: Linopirdine Dihydrochloride
• Molecular Formula: C26H23Cl2N3O
• Molecular Weight: 464.4 g/mol
• IUPAC Name: 1-phenyl-3,3-bis(pyridin-4-ylmethyl)indol-2-one;dihydrochloride
• Standard InChI: InChI=1S/C26H21N3O.2ClH/c30-25-26(18-20-10-14-27-15-11-20,19-21-12-16-28-17-13-21)23-8-4-5-9-24(23)29(25)22-6-2-1-3-7-22;;/h1-17H,18-19H2;2*1H
• Standard InChIKey: ZEVVHCGTTNRYOY-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2C3=CC=CC=C3C(C2=O)(CC4=CC=NC=C4)CC5=CC=NC=C5.Cl.Cl
• Canonical SMILES: C1=CC=C(C=C1)N2C3=CC=CC=C3C(C2=O)(CC4=CC=NC=C4)CC5=CC=NC=C5.Cl.Cl
• Appearance: Solid powder
• Description: Linopirdine Dihydrochloride is a cognitive enhancer. It acts by stimulating release of acetylcholine and other neurotransmitters.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Linopirdine Dihydrochloride; Linopirdine 2HCl; DuP-996 Dihydrochloride; DuP996 Dihydrochloride; DuP 996 Dihydrochloride; DuP-996 2HCl; DuP996 2HCl; DuP 996 2HCl
• Reference: 1: Wickenden AD, Krajewski JL, London B, Wagoner PK, Wilson WA, Clark S, Roeloffs R, McNaughton-Smith G, Rigdon GC. N-(6-chloro-pyridin-3-yl)-3,4-difluoro-benzamide (ICA-27243): a novel, selective KCNQ2/Q3 potassium channel activator. Mol Pharmacol. 2008 Mar;73(3):977-86. Epub 2007 Dec 18. PubMed PMID: 18089837.
• PubChem Compound: 14209557
• Last Modified: Nov 11 2021